N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H24N4O3/c1-30-21-8-4-5-17-13-22(31-23(17)21)24(29)26-15-18-14-20(16-9-11-25-12-10-16)28(27-18)19-6-2-3-7-19/h4-5,8-14,19H,2-3,6-7,15H2,1H3,(H,26,29)
• InChI Key: TYDBELLUBJYECU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=NN(C(=C3)C4=CC=NC=C4)C5CCCC5
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• CAS No.: 1421453-49-7

Description

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthetic Approaches and Chemical Characterization

Research has focused on synthesizing various derivatives of the mentioned compound through chemical reactions involving amino-pyrazole and benzofuran derivatives. These synthetic routes have yielded a range of heterocyclic compounds, including pyrazolo[1,5-a]pyrimidines, which are characterized using techniques such as IR, MS, 1H-NMR, and 13C-NMR spectroscopy. These studies are foundational for understanding the chemical properties and potential applications of these compounds in medicinal chemistry and material science (Hassan et al., 2014), (Hassan et al., 2015).

Biological Activities

Cytotoxic Activities

The synthesized compounds have been evaluated for their cytotoxic activities against various cancer cell lines. These studies aim to discover potential anticancer agents by examining the ability of these compounds to inhibit the growth of cancer cells. Such research contributes to the development of new therapeutic agents for cancer treatment (Hassan et al., 2014), (Hassan et al., 2015).

Antimicrobial Activity

Some studies have focused on evaluating the antimicrobial activities of these compounds against various bacterial strains. This research is crucial for identifying new compounds with potential applications as antibiotics or antiseptic agents, contributing to the fight against drug-resistant microbial infections (Amr et al., 2016).